Cas no 114344-37-5 (1H-Pyrrole-3-carbonitrile,2-amino-1-butyl-)

• Product Name: 1H-Pyrrole-3-carbonitrile,2-amino-1-butyl-
• CAS No: 114344-37-5
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• CID: 106250
• PubChem ID: 19895530
• Update Time: 2025-04-18

1H-Pyrrole-3-carbonitrile,2-amino-1-butyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile,2-amino-1-butyl-
• 1H-Pyrrole-3-carbonitrile, 2-amino-1-butyl-
• 114344-37-5
• 2-AMINO-1-BUTYLPYRROLE-3-CARBONITRILE
• SCHEMBL9684661
• 2-amino-1-butyl-1H-pyrrole-3-carbonitrile

• Inchi： 1S/C9H13N3/c1-2-3-5-12-6-4-8(7-10)9(12)11/h4,6H,2-3,5,11H2,1H3
• InChI Key： FOEYKARRRIIPNF-UHFFFAOYSA-N
• SMILES： N1(C=CC(C#N)=C1N)CCCC

Computed Properties

• Exact Mass: 163.111
• Monoisotopic Mass: 163.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7A^2
• XLogP3: 1.8